Cas no 2229121-80-4 (2-(4-Chloro-2-methoxypyridin-3-yl)ethan-1-ol)

• Product Name: 2-(4-Chloro-2-methoxypyridin-3-yl)ethan-1-ol
• CAS No: 2229121-80-4
• MF: C₈H₁₀ClNO₂
• MW: 187.623501300812
• CID: 6187269
• PubChem ID: 165742291
• Update Time: 2025-10-17

2-(4-Chloro-2-methoxypyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1985672
• 2229121-80-4
• 2-(4-chloro-2-methoxypyridin-3-yl)ethan-1-ol
• 2-(4-Chloro-2-methoxypyridin-3-yl)ethan-1-ol

• Inchi： 1S/C8H10ClNO2/c1-12-8-6(3-5-11)7(9)2-4-10-8/h2,4,11H,3,5H2,1H3
• InChI Key： DLUJYRMEJFMFBK-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1CCO)OC

Computed Properties

• Exact Mass: 187.0400063g/mol
• Monoisotopic Mass: 187.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.4Ų

Additional information on 2-(4-Chloro-2-methoxypyridin-3-yl)ethan-1-ol

Introduction to 2-(4-Chloro-2-methoxypyridin-3-yl)ethan-1-ol (CAS No. 2229121-80-4)

2-(4-Chloro-2-methoxypyridin-3-yl)ethan-1-ol, also known by its CAS number 2229121-80-4, is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a chlorinated and methoxylated pyridine ring attached to an ethanolic group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The structural features of 2-(4-Chloro-2-methoxypyridin-3-yl)ethan-1-ol have been extensively studied to understand its potential biological activities. Recent research has highlighted its role as a potent inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, studies have shown that this compound exhibits significant activity against kinases, which are key targets in cancer therapy. The chlorinated and methoxylated pyridine moieties contribute to its high affinity and selectivity for these targets, making it a promising lead compound for further optimization.

In addition to its enzymatic inhibition properties, 2-(4-Chloro-2-methoxypyridin-3-yl)ethan-1-ol has also been investigated for its potential as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, without causing significant cytotoxicity. This dual functionality—targeting both kinases and inflammatory pathways—positions the compound as a versatile candidate for the treatment of complex diseases where multiple pathogenic mechanisms are involved.

The pharmacokinetic properties of 2-(4-Chloro-2-methoxypyridin-3-yl)ethan-1-ol have also been evaluated to assess its suitability for therapeutic use. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and exhibits good bioavailability, which is crucial for developing oral formulations. Furthermore, it shows low plasma protein binding and a moderate volume of distribution, suggesting that it can effectively reach target tissues. These characteristics are essential for ensuring that the compound reaches therapeutic concentrations at the site of action without causing systemic toxicity.

To further enhance the therapeutic potential of 2-(4-Chloro-2-methoxypyridin-3-yl)ethan-1-ol, researchers are exploring various chemical modifications to optimize its potency and selectivity. For example, substituting the chloro group with other halogens or functional groups can alter the binding affinity to specific targets. Similarly, modifications to the methoxy group or the ethanolic side chain can influence the compound's solubility and metabolic stability. These efforts aim to develop more potent and selective analogs that can be advanced into clinical trials.

Clinical trials are a critical step in translating preclinical findings into therapeutic applications. While 2-(4-Chloro-2-methoxypyridin-3-yl)ethan-1-ol is still in the early stages of development, preclinical data have been promising enough to warrant further investigation in human subjects. Phase I trials will focus on assessing the safety and tolerability of the compound at various dose levels. If these initial trials are successful, subsequent phases will evaluate its efficacy in treating specific diseases such as cancer and inflammatory disorders.

In conclusion, 2-(4-Chloro-2-methoxypyridin-3-yl)ethan-1-ol (CAS No. 2229121-80-4) is a promising compound with a unique chemical structure that confers multiple biological activities. Its potential as an inhibitor of key enzymes and an anti-inflammatory agent makes it a valuable candidate for drug discovery and development. Ongoing research aims to optimize its properties and advance it through clinical trials, ultimately contributing to the development of new therapies for various diseases.